6-(1H-imidazol-1-yl)nicotinic acid
Overview
Description
6-(1H-imidazol-1-yl)nicotinic acid, also known by its CAS Number 216955-75-8, is a chemical compound with the molecular formula C9H7N3O2 . It is a solid substance with a molecular weight of 189.17 . The IUPAC name for this compound is 6-(1H-imidazol-1-yl)nicotinic acid .
Molecular Structure Analysis
The molecular structure of 6-(1H-imidazol-1-yl)nicotinic acid can be represented by the SMILES stringOC(=O)c1ccc(nc1)-n2ccnc2 . The InChI code for this compound is 1S/C9H7N3O2/c13-9(14)7-1-2-8(11-5-7)12-4-3-10-6-12/h1-6H,(H,13,14) . Physical And Chemical Properties Analysis
6-(1H-imidazol-1-yl)nicotinic acid is a solid substance . It has a molecular weight of 189.17 .Scientific Research Applications
Pharmaceutical Drug Synthesis
6-(1H-imidazol-1-yl)nicotinic acid is a valuable precursor in the synthesis of pharmaceutical drugs. Its imidazole ring is a core structure in many therapeutic agents due to its resemblance to the histidine side chain and its presence in vital biological molecules like purines. Drugs synthesized from this compound exhibit a wide range of pharmacological activities, including antibacterial, antifungal, and antiprotozoal effects .
Antimicrobial Agent Development
The imidazole moiety of 6-(1H-imidazol-1-yl)nicotinic acid contributes to antimicrobial properties. Researchers have synthesized derivatives that show promising antimicrobial potential, particularly against resistant strains of bacteria and fungi, which is crucial in the fight against antimicrobial resistance (AMR) .
Anti-Cancer Research
Compounds derived from 6-(1H-imidazol-1-yl)nicotinic acid are being explored for their anti-cancer properties. The ability to interfere with cellular proliferation pathways makes these derivatives potential candidates for novel oncology drugs .
Anti-Inflammatory Applications
The imidazole ring is known for its anti-inflammatory properties. Derivatives of 6-(1H-imidazol-1-yl)nicotinic acid could be used to develop new anti-inflammatory medications, potentially with fewer side effects than current treatments .
Neurological Disorder Treatments
Imidazole-containing compounds have shown promise in treating neurological disorders. The structural similarity to neurotransmitters allows these compounds to modulate receptor activity in the brain, offering potential treatments for conditions like Alzheimer’s disease .
Chemical Biology Probes
This compound can be used to create probes for chemical biology studies. Its ability to bind selectively to certain enzymes or receptors makes it a useful tool for understanding biological processes at the molecular level .
Material Science
In material science, 6-(1H-imidazol-1-yl)nicotinic acid can be utilized to synthesize novel polymers with unique properties, such as enhanced thermal stability or electrical conductivity .
Agricultural Chemistry
Imidazole derivatives, including those from 6-(1H-imidazol-1-yl)nicotinic acid, are used in the development of pesticides and herbicides. Their mode of action often involves disrupting the life cycle of pests or inhibiting the growth of weeds .
Safety And Hazards
The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Future Directions
While specific future directions for 6-(1H-imidazol-1-yl)nicotinic acid are not mentioned in the sources I found, imidazole compounds in general have a broad range of chemical and biological properties and have become an important synthon in the development of new drugs . Therefore, it is likely that research into the properties and potential applications of 6-(1H-imidazol-1-yl)nicotinic acid will continue.
properties
IUPAC Name |
6-imidazol-1-ylpyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3O2/c13-9(14)7-1-2-8(11-5-7)12-4-3-10-6-12/h1-6H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHWABXGAQNCVFW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1C(=O)O)N2C=CN=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60404762 |
Source
|
| Record name | 6-(1H-imidazol-1-yl)nicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60404762 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(1H-imidazol-1-yl)nicotinic acid | |
CAS RN |
216955-75-8 |
Source
|
| Record name | 6-(1H-imidazol-1-yl)nicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60404762 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-(1H-imidazol-1-yl)pyridine-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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